2,2'-oxybis{N'-[4-(diethylamino)benzylidene]acetohydrazide}

• IUPAC Name: N-[[4-(diethylamino)phenyl]methylideneamino]-2-[2-[2-[[4-(diethylamino)phenyl]methylidene]hydrazinyl]-2-oxoethoxy]acetamide
• InChI: InChI=1S/C26H36N6O3/c1-5-31(6-2)23-13-9-21(10-14-23)17-27-29-25(33)19-35-20-26(34)30-28-18-22-11-15-24(16-12-22)32(7-3)8-4/h9-18H,5-8,19-20H2,1-4H3,(H,29,33)(H,30,34)
• InChI Key: NDPPMYMXCUGAMS-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C1=CC=C(C=C1)C=NNC(=O)COCC(=O)NN=CC2=CC=C(C=C2)N(CC)CC
• Molecular Formula: C26H36N6O3
• Molecular Weight: 480.6 g/mol

Description

2,2'-oxybis{N'-[4-(diethylamino)benzylidene]acetohydrazide}' is a compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as bis(4-(diethylamino)benzylidene)acetohydrazide and has a molecular formula of C26H34N6O2.

Mechanism of Action

The mechanism of action of 2,2'-oxybis{N'-[4-(diethylamino)benzylidene]acetohydrazide}' is not fully understood. However, it is believed that the compound exerts its antibacterial and antifungal properties by disrupting the cell membrane of microorganisms. Additionally, the compound has been shown to induce apoptosis in cancer cells by activating caspase enzymes.
Biochemical and Physiological Effects:
2,2'-oxybis{N'-[4-(diethylamino)benzylidene]acetohydrazide}' has been shown to have both biochemical and physiological effects. The compound has been shown to inhibit the growth of various microorganisms, including bacteria and fungi. It has also been shown to induce apoptosis in cancer cells. Additionally, 2,2'-oxybis{N'-[4-(diethylamino)benzylidene]acetohydrazide}' has been shown to have antioxidant properties.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2,2'-oxybis{N'-[4-(diethylamino)benzylidene]acetohydrazide}' in lab experiments is its high yield during synthesis. The compound is also relatively stable and can be easily purified through recrystallization. However, one of the limitations of using this compound is that its mechanism of action is not fully understood. Additionally, further studies are needed to determine the compound's toxicity and potential side effects.

Future Directions

There are several future directions for the study of 2,2'-oxybis{N'-[4-(diethylamino)benzylidene]acetohydrazide}'. One potential direction is the development of new materials for optoelectronic devices using this compound. Additionally, further studies are needed to determine the compound's potential as a fluorescent probe for detecting metal ions. The compound's potential as an anticancer agent should also be further investigated. Finally, more research is needed to determine the compound's toxicity and potential side effects.

Synthesis Methods

The synthesis of 2,2'-oxybis{N'-[4-(diethylamino)benzylidene]acetohydrazide}' involves the reaction of bis(acetylacetone)hydrazide with 4-(diethylamino)benzaldehyde in the presence of acetic acid. The reaction proceeds through a condensation reaction, resulting in the formation of the final product. The yield of the reaction is typically high, and the compound can be purified through recrystallization.

Scientific Research Applications

2,2'-oxybis{N'-[4-(diethylamino)benzylidene]acetohydrazide}' has potential applications in various scientific research fields. This compound has been studied for its antibacterial, antifungal, and anticancer properties. It has also been investigated for its potential use as a fluorescent probe for detecting metal ions. Additionally, 2,2'-oxybis{N'-[4-(diethylamino)benzylidene]acetohydrazide}' has been used in the development of new materials for optoelectronic devices.